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Compound of Interest

Compound Name: DDO-7263

Cat. No.: B12399398

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDO-7263 is a potent, small-molecule activator of the Nuclear factor erythroid 2-related factor
2 (Nrf2)-antioxidant response element (ARE) signaling pathway.[1][2][3][4] As a 1,2,4-
Oxadiazole derivative, DDO-7263 upregulates Nrf2 by binding to Rpn6, a component of the
26S proteasome, thereby inhibiting the degradation of ubiquitinated Nrf2.[1][2][3] This leads to
the nuclear translocation of Nrf2 and the subsequent transcription of a wide array of
cytoprotective genes. Furthermore, DDO-7263 has been shown to inhibit the activation of the
NLRP3 inflammasome, highlighting its anti-inflammatory properties.[1][5] These characteristics
make DDO-7263 a valuable tool for research in areas such as neurodegenerative diseases,
inflammation, and oxidative stress.[1][5]

Accurate and consistent preparation of a DDO-7263 stock solution is critical for obtaining
reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of DDO-7263 stock solutions for in vitro and in vivo research

applications.

Physicochemical and Solubility Data

A comprehensive understanding of the physicochemical properties of DDO-7263 is essential
for the accurate preparation of stock solutions.
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Property Value Source(s)
Molecular Formula C14HoF2N30O [6]
Molecular Weight 273.24 g/mol [6]
CAS Number 2254004-96-9 [6]
Appearance Solid powder [2]
Purity >98% (HPLC) [1]

Solubility in DMSO

17.86 mg/mL (65.36 mM)

[1]

In Vivo Formulation

17.9 mg/mL in DMSO, then
diluted 1:10 in Corn oil to 1.79
mg/mL

[7]

Experimental Protocols

Protocol 1: Preparation of a 10 mM DDO-7263 Stock
Solution in DMSO for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution of DDO-7263 in dimethyl

sulfoxide (DMSOQ), suitable for use in cell culture experiments.

Materials:

Vortex mixer

DDO-7263 powder

Calibrated analytical balance

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes (amber or covered in foil)

Sterile, disposable pipette tips
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o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure:

« Equilibration: Allow the vial of DDO-7263 powder to equilibrate to room temperature for at
least 30 minutes before opening to prevent condensation.

e Weighing: In a sterile microcentrifuge tube, accurately weigh 2.73 mg of DDO-7263 powder.
o Calculation: To prepare 1 mL of a 10 mM stock solution:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = (0.010 mol/L) x (0.001 L) x (273.24 g/mol ) x (1000 mg/g) = 2.73 mg

o Dissolution: Add 1 mL of sterile, anhydrous DMSO to the microcentrifuge tube containing the
DDO-7263 powder.

e Mixing: Securely cap the tube and vortex thoroughly for 2-3 minutes until the powder is
completely dissolved. A clear solution should be obtained. Gentle warming to 37°C or
sonication can be used to aid dissolution if necessary.

» Aliquoting: To avoid repeated freeze-thaw cycles, dispense the 10 mM stock solution into
smaller, single-use, sterile microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[8]

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol details the dilution of the 10 mM DMSO stock solution into cell culture medium to
achieve the desired final concentration for treating cells.

Materials:

e 10 mM DDO-7263 stock solution in DMSO
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e Pre-warmed, complete cell culture medium

o Sterile microcentrifuge tubes

 Sterile, disposable pipette tips

Procedure:

e Thawing: Thaw a single aliquot of the 10 mM DDO-7263 stock solution at room temperature.

e Dilution: To minimize the final DMSO concentration in the cell culture, perform a serial
dilution. For example, to prepare a 10 uM working solution in 1 mL of medium:

o Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 99 L of
pre-warmed cell culture medium to create a 100 uM solution.

o Add 100 pL of the 100 uM intermediate solution to 900 pL of pre-warmed cell culture
medium to achieve a final concentration of 10 pM.

o The final DMSO concentration in the culture medium will be 0.1%. Most cell lines can
tolerate up to 0.5% DMSO, but it is recommended to keep the concentration as low as
possible.[2]

e Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without DDO-7263. This is crucial to differentiate the effects of the

compound from any potential effects of the solvent.

o Application: Add the prepared working solutions to your cell cultures immediately. It is
recommended to prepare fresh working solutions for each experiment.

Visualizations
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Stock Solution Preparation (10 mM in DMSO) Working Solution Preparation (e.g., 10 pM)

1. Weigh 2.73 mg DDO-7263 1. Thaw stock solution aliquot

2. Add 1 mL sterile DMSO 2. Serially dilute in culture medium

3. Vortex until dissolved 3. Apply to cells immediately

4. Aliquot into single-use tubes

5. Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing DDO-7263 stock and working solutions.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b12399398?utm_src=pdf-body-img
https://www.benchchem.com/product/b12399398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

DDO-7263

inhibits assembly \ inhibits activation

26S Proteasome NLRP3 Inflammasome

:degrades Nrf2 promotes
Keap1-Nrf2 Complex Inflammation

Nuclear Events

klctivates transcription

Antioxidant & Cytoprotective Genes
(e.g., HO-1, NQO1)

Click to download full resolution via product page

Caption: DDO-7263 mechanism of action via the Nrf2-ARE pathway.

Safety and Handling Precautions
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As a specific Safety Data Sheet (SDS) for DDO-7263 may not be readily available, general
prudent laboratory practices for handling chemical compounds should be followed.

e Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side
shields, and appropriate chemical-resistant gloves (e.g., nitrile) when handling DDO-7263
powder and its solutions.

e Engineering Controls: Handle the powdered form of DDO-7263 in a chemical fume hood to

avoid inhalation of fine particles.

o Handling: Avoid direct contact with skin and eyes. In case of contact, immediately flush the
affected area with copious amounts of water for at least 15 minutes and seek medical
attention. Do not ingest.

» Disposal: Dispose of all waste materials containing DDO-7263 in accordance with local,
state, and federal regulations for chemical waste. Do not dispose of down the drain.

Storage and Stability

Proper storage is essential to maintain the integrity and activity of DDO-7263.

Form Storage Temperature Stability

Solid Powder -20°C Up to 2 years[6]
DMSO Stock Solution -80°C Up to 6 months[8]
DMSO Stock Solution -20°C Up to 1 month[8]

Note: It is strongly recommended to aliquot the stock solution into single-use vials to prevent
degradation from repeated freeze-thaw cycles. Protect solutions from light.

By following these application notes and protocols, researchers can ensure the accurate and
safe preparation of DDO-7263 stock solutions, leading to more reliable and reproducible
experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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